Cas no 117258-23-8 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-methylphenyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-methylphenyl)-
• CAS No: 117258-23-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 180502
• PubChem ID: 3088276
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-methylphenyl)-
• 4-methyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-one
• 4H-1,2,4-triazol-3-ol, 4-methyl-5-(4-methylphenyl)-
• 4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ol
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-5-(4-methylphenyl)-
• 4-methyl-3-(4-methylphenyl)-4,5-dihydro-1h-1,2,4-triazol-5-one
• BRN 4182411
• EN300-6738693
• 2,4-Dihydro-4-methyl-5-(4-methylphenyl)-3H-1,2,4-triazol-3-one
• Z2375609706
• 117258-23-8
• SCHEMBL2896019
• DTXSID80151741
• CHEMBL92892

• Inchi： 1S/C10H11N3O/c1-7-3-5-8(6-4-7)9-11-12-10(14)13(9)2/h3-6H,1-2H3,(H,12,14)
• InChI Key： MEIWMIJMSLTVRC-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC(C)=CC=2)N1C

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.24
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628
• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones